![molecular formula C12H9ClFNO2S B270669 N-(2-chlorophenyl)-3-fluorobenzenesulfonamide](/img/structure/B270669.png)
N-(2-chlorophenyl)-3-fluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chlorophenyl)-3-fluorobenzenesulfonamide, also known as CFTRinh-172, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound has been shown to target the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating ion transport across cell membranes. CFTRinh-172 has been found to be effective in inhibiting CFTR-mediated chloride transport, making it a promising candidate for the treatment of cystic fibrosis and other related disorders.
Mechanism of Action
The mechanism of action of N-(2-chlorophenyl)-3-fluorobenzenesulfonamide involves its binding to the CFTR protein, which is responsible for regulating ion transport across cell membranes. This compound has been found to selectively inhibit CFTR-mediated chloride transport by blocking the channel pore of the CFTR protein. This compound has also been shown to enhance the stability of the CFTR protein, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to effectively inhibit CFTR-mediated chloride transport, which is a key factor in the pathogenesis of cystic fibrosis. This compound has also been found to reduce airway surface liquid height and increase mucus clearance in animal models of cystic fibrosis. This compound has also been investigated for its potential use in treating other related disorders, such as COPD and bronchiectasis.
Advantages and Limitations for Lab Experiments
N-(2-chlorophenyl)-3-fluorobenzenesulfonamide has several advantages for use in scientific research. This compound has been extensively studied and optimized for high yields and purity, making it suitable for use in various experimental settings. This compound has also been found to be highly selective for CFTR-mediated chloride transport, which allows for specific targeting of this pathway. However, there are also limitations to the use of this compound in lab experiments. This compound may have off-target effects on other ion channels, which can complicate data interpretation. Additionally, the effects of this compound may vary depending on the specific experimental conditions used.
Future Directions
There are several potential future directions for research on N-(2-chlorophenyl)-3-fluorobenzenesulfonamide. One area of interest is the development of more potent and selective inhibitors of CFTR-mediated chloride transport. Another potential direction is the investigation of the effects of this compound on other ion channels and transporters, which may have implications for the treatment of other diseases. Additionally, the use of this compound in combination with other therapies may be explored to enhance its therapeutic effects.
Synthesis Methods
The synthesis of N-(2-chlorophenyl)-3-fluorobenzenesulfonamide involves a multi-step process that begins with the reaction of 2-chloroaniline with 3-fluorobenzenesulfonyl chloride to form this compound. This intermediate is then subjected to further reactions to produce the final product, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for use in scientific research.
Scientific Research Applications
N-(2-chlorophenyl)-3-fluorobenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, particularly in cystic fibrosis. This compound has been shown to effectively inhibit CFTR-mediated chloride transport, which is a key factor in the pathogenesis of cystic fibrosis. This compound has also been investigated for its potential use in treating other related disorders, such as chronic obstructive pulmonary disease (COPD) and bronchiectasis.
properties
Molecular Formula |
C12H9ClFNO2S |
---|---|
Molecular Weight |
285.72 g/mol |
IUPAC Name |
N-(2-chlorophenyl)-3-fluorobenzenesulfonamide |
InChI |
InChI=1S/C12H9ClFNO2S/c13-11-6-1-2-7-12(11)15-18(16,17)10-5-3-4-9(14)8-10/h1-8,15H |
InChI Key |
ODZPCTLYSWXEDL-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=CC(=C2)F)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=CC(=C2)F)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.